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Compound of Interest

Compound Name: 2-Bromopyridine

Cat. No.: B144113

An In-depth Technical Guide to the Physical Properties of 2-Bromopyridine

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromopyridine, with a specific focus on its boiling point and solubility. The information is
tailored for researchers, scientists, and professionals involved in drug development and other
chemical research fields.

Quantitative Physical Properties

The physical properties of 2-Bromopyridine are summarized in the tables below for easy
reference and comparison.

Table 1: Boiling Point of 2-Bromopyridine

Boiling Point (°C) Pressure (mmHg) Reference
192-194 760 (lit.) [11[2]13][4]
194.8 Not Specified [5]

194 Not Specified

Table 2: Solubility of 2-Bromopyridine
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Solvent Solubility Temperature (°C) Reference
Water Slightly miscible Not Specified [1103114]
Water 25¢/L 20 [61[7]
Water 20.2 g/L 20 [8]
Ethanol Miscible Not Specified [1103114]
Ether Miscible Not Specified [1][31[4]
Benzene Miscible Not Specified [11[3114]
Pyridine Miscible Not Specified [1103114]
Methanol Soluble Not Specified [6]
Isopropyl Alcohol Soluble Not Specified [6]
Tetrahydrofuran Soluble Not Specified [6]
Ethyl Acetate Soluble Not Specified [6]
Acetone Soluble Not Specified [6]
Toluene Soluble Not Specified [6]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and solubility of 2-Bromopyridine.

Determination of Boiling Point by Micro-Boiling Point
Method

This method is suitable for small quantities of liquid samples.[9][10]
Apparatus:
e Thiele tube

o Thermometer (0-250 °C range)
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Capillary tubes (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or oil bath)

High-boiling point mineral oil

Stand and clamp

Procedure:

Fill the Thiele tube with high-boiling point mineral oil to a level just above the top of the side
arm.

Add a small amount (approximately 0.5 mL) of 2-Bromopyridine into the small test tube.

Place a capillary tube, with its sealed end up, into the 2-Bromopyridine in the test tube.

Attach the test tube to the thermometer using a rubber band, ensuring the bulb of the
thermometer is level with the sample.

Immerse the assembly into the Thiele tube, making sure the sample is below the oil level.

Gently heat the side arm of the Thiele tube.[11]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[9][11] Record this temperature.

It is advisable to repeat the measurement to ensure accuracy.
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Determination of Aqueous Solubility

This protocol outlines a method to determine the solubility of 2-Bromopyridine in water at a

specific temperature.[12]

Apparatus:

Constant temperature water bath or shaker

Glass vials with screw caps

Analytical balance

Volumetric flasks and pipettes

Centrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Syringe filters (e.g., 0.45 um PTFE)

Procedure:

Add an excess amount of 2-Bromopyridine to a known volume of distilled water in a glass
vial. The excess is to ensure a saturated solution is formed.

Seal the vial and place it in a constant temperature water bath set to the desired temperature
(e.g., 20 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.[12]

After equilibration, allow the vial to stand in the water bath to let the undissolved 2-
Bromopyridine settle.

Carefully withdraw a sample from the upper aqueous layer using a pipette.

To remove any undissolved micro-droplets, either centrifuge the sample or filter it through a
syringe filter.
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o Accurately dilute the saturated solution with a suitable solvent to a concentration that falls
within the linear range of the analytical instrument.

e Quantify the concentration of 2-Bromopyridine in the diluted sample using a pre-calibrated
analytical method such as UV-Vis spectrophotometry or HPLC.

o Calculate the original concentration of 2-Bromopyridine in the saturated solution, which
represents its solubility at that temperature. Express the result in g/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of a
chemical substance like 2-Bromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3465833_EN.htm
https://www.chemsynthesis.com/base/chemical-structure-13998.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3465833.htm
https://www.lookchem.com/casno109-04-6.html
https://en.wikipedia.org/wiki/2-Bromopyridine
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.fishersci.ca/shop/products/2-bromopyridine-99-acros-organics-3/p-3735770
https://www.chemicalbook.com/msds/2-bromopyridine.htm
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.benchchem.com/product/b144113#physical-properties-of-2-bromopyridine-boiling-point-solubility
https://www.benchchem.com/product/b144113#physical-properties-of-2-bromopyridine-boiling-point-solubility
https://www.benchchem.com/product/b144113#physical-properties-of-2-bromopyridine-boiling-point-solubility
https://www.benchchem.com/product/b144113#physical-properties-of-2-bromopyridine-boiling-point-solubility
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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